Cas no 2229189-36-8 (4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid)

• Product Name: 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid
• CAS No: 2229189-36-8
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 6415661
• PubChem ID: 165711214
• Update Time: 2025-06-13

4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid
• EN300-1944370
• 2229189-36-8

• Inchi： 1S/C8H14F2O3/c1-7(2,8(3,9)10)5(13-4)6(11)12/h5H,1-4H3,(H,11,12)
• InChI Key： FQKACZPGOORQOA-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)C(C(=O)O)OC)F

Computed Properties

• Exact Mass: 196.09110063g/mol
• Monoisotopic Mass: 196.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid

Comprehensive Overview of 4,4-Difluoro-2-methoxy-3,3-dimethylpentanoic Acid (CAS No. 2229189-36-8)

4,4-Difluoro-2-methoxy-3,3-dimethylpentanoic acid (CAS No. 2229189-36-8) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and methoxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential biological activities, aligning with the growing demand for fluorinated building blocks in drug discovery.

The structural features of 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid include a pentanoic acid backbone with strategic substitutions at the 2-, 3-, and 4-positions. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in the design of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the need for sustainable and efficient synthetic routes. Common queries include "How to synthesize 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid?" and "What are its industrial applications?"—topics this article addresses in depth.

From a physicochemical perspective, this compound typically appears as a colorless to pale-yellow liquid or low-melting solid, with solubility in common organic solvents like dichloromethane and ethyl acetate. Its molecular weight and logP value are critical parameters for researchers evaluating its suitability in formulations. The methoxy group contributes to its electron-donating properties, while the difluoro moiety influences its conformational stability—a combination that opens doors to innovative catalysis and material science applications.

In the context of pharmaceutical intermediates, 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid serves as a precursor for protease inhibitors and enzyme modulators. Its fluorinated structure is particularly relevant in the development of PET radiotracers and bioimaging agents, areas experiencing exponential growth due to advancements in precision medicine. Searches for "fluorinated acids in drug design" and "CAS 2229189-36-8 suppliers" reflect the compound's commercial and scientific relevance.

Environmental and regulatory considerations also play a role in its adoption. Unlike some halogenated compounds, the difluoro substitution in this molecule often results in improved biodegradability profiles, a factor increasingly scrutinized under REACH and FDA guidelines. Discussions around "sustainable fluorination methods" and "eco-friendly intermediates" highlight the intersection of this compound with modern green chemistry initiatives.

In summary, 4,4-difluoro-2-methoxy-3,3-dimethylpentanoic acid (CAS No. 2229189-36-8) represents a convergence of synthetic utility, biological potential, and environmental compatibility. Its applications span medicinal chemistry, agrochemicals, and advanced materials, making it a subject of enduring interest in both academic and industrial settings. As the demand for tailor-made fluorinated compounds rises, this molecule is poised to remain a key player in innovation-driven sectors.